N,1-Dimethyl-1-azaspiro[4.5]decan-4-amine

• CAS No.: 89732-34-3
• Molecular Formula: C11H22N2
• Molecular Weight: 182.31 g/mol
• IUPAC Name: N,1-dimethyl-1-azaspiro[4.5]decan-4-amine
• InChI: InChI=1S/C11H22N2/c1-12-10-6-9-13(2)11(10)7-4-3-5-8-11/h10,12H,3-9H2,1-2H3
• InChI Key: HRKBPEHIYKTYEH-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCN(C12CCCCC2)C

Description

N,1-Dimethyl-1-azaspiro[4.5]decan-4-amine is a useful research compound. Its molecular formula is C11H22N2 and its molecular weight is 182.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 2.4 g of lithium aluminum hydride (LAH) in 200 ml of THF was added in a dropwise manner 6.5 g of 1-ethoxycarbonyl-4-(ethoxycarbonylamino)-1-azaspiro[4.5]decane of Example 10 in 70 ml of THF. The resultant mixture was refluxed overnight, and then kept at room temperature for 48 hours. The excess LAH was destroyed with water, and the resultant mixture was filtered, washed with ether and then evaporated and then distilled at 55° C., 0.1 mm to yield 2.2 g of 1-methyl-4-methylamino-1-azaspiro[4.5]decane.